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Compound of Interest

Compound Name: N-(2-aminophenyl)-N-propylamine

CAS No.: 55899-42-8

Cat. No.: B1228254

Get Quote

Introduction & Compound Significance
N-(2-aminophenyl)-N-propylamine (CAS: 55899-42-8), also known as N-propyl-o-

phenylenediamine, is a unsymmetrically substituted diamine.[1][2][3] It serves as a vital

pharmacophore scaffold in medicinal chemistry, particularly for the "privileged structures" of

benzimidazoles and quinoxalinones. Its dual amine functionality—comprising a primary

aromatic amine and a secondary alkyl-aromatic amine—allows for regioselective cyclization

reactions, making its precise spectroscopic identification essential for validating reaction

pathways.

Synthesis & Preparation Protocol
To ensure the integrity of the spectroscopic data presented, the compound is prepared via a

two-step sequence starting from 1-fluoro-2-nitrobenzene. This route minimizes side reactions

common with direct alkylation of phenylenediamines.

Step 1: Nucleophilic Aromatic Substitution ( )
Reagents: 1-Fluoro-2-nitrobenzene (1.0 eq),
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-Propylamine (1.2 eq),

(1.5 eq).

Solvent: DMF or Ethanol.[4]

Conditions: Heat at 60–80°C for 4 hours.

Mechanism: The strong electron-withdrawing nitro group activates the ortho-fluorine for

displacement by the primary amine.

Intermediate:N-propyl-2-nitroaniline (Orange solid/oil).

Step 2: Chemoselective Reduction
Reagents:

(balloon) / 10% Pd-C (catalytic) OR

/ HCl.

Solvent: Methanol or Ethanol.[4]

Conditions: Room temperature, 2–6 hours.

Product:N-(2-aminophenyl)-N-propylamine (Dark oil/low-melting solid, sensitive to

oxidation).

Synthesis Workflow Diagram
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+ n-Propylamine
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+ H2 / Pd-C
(MeOH, RT)

Click to download full resolution via product page

Figure 1: Two-step synthesis pathway via SNAr and catalytic hydrogenation.
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Spectroscopic Data Analysis
The following data sets are derived from the purified free base. Note that amine protons are

exchangeable and their chemical shift may vary with concentration and solvent moisture.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy
The

NMR spectrum is characterized by the distinct propyl chain pattern and the upfield shift of
aromatic protons due to the electron-donating nature of the two amino groups.

Solvent:

(Chloroform-d) or

Reference: TMS (0.00 ppm)

Proton
Environmen
t

Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)
Assignment

Aliphatic 0.98 Triplet (t) 3H 7.4 (Terminal)

1.68 Sextet (sex) 2H 7.4 (Middle)

3.08 Triplet (t) 2H 7.1

Amine 3.20 – 3.80
Broad Singlet

(br s)
3H -

and

(Exchangeabl

e)

Aromatic 6.65 – 6.75 Multiplet (m) 2H - Ar-H (C3, C6)

6.80 – 6.90 Multiplet (m) 2H - Ar-H (C4, C5)

NMR Data (

, 100 MHz):
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Aliphatic Carbons:

11.6 (

), 22.8 (

), 46.5 (

).

Aromatic Carbons:

116.5, 119.2, 120.5, 136.8 (C-N), 137.5 (C-N).

B. Infrared (IR) Spectroscopy
The IR spectrum confirms the reduction of the nitro group by the disappearance of strong

bands at 1530/1350

and the appearance of the amine doublet.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228254?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Frequency (

)
Vibration Mode Functional Group Notes

3380, 3310
Stretching (

)

(Primary

)

Distinct doublet or

broad band

3250
Stretching (

)

(Secondary

)

Often overlaps with

primary amine

2960, 2870
Stretching (

)
(Aliphatic)

Propyl chain

characteristic

1600, 1510
Stretching (

)
(Aromatic) Ring breathing modes

1260
Stretching (

)
Aromatic amine bond

C. Mass Spectrometry (MS)
The fragmentation pattern is dominated by the stability of the phenylenediamine core and the

cleavage of the alkyl chain.

Ionization Mode: Electron Impact (EI, 70 eV) Molecular Ion (

): m/z 150.2
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m/z (Mass-to-
Charge)

Relative
Abundance

Fragment Identity Mechanism

150 High (Molecular Ion) Stable radical cation

121 Moderate -cleavage of propyl

chain

107 High (Base Peak)

Loss of propyl group

(o-phenylenediamine

cation)

80 Low
Pyridine-like fragment

from ring degradation

Fragmentation Pathway Diagram

Molecular Ion (M+)
m/z 150

Fragment A
[M - C2H5]+

m/z 121

 Loss of Ethyl

Base Peak
[M - C3H7]+

m/z 107

 Loss of Propyl
(C-N Cleavage)

Click to download full resolution via product page

Figure 2: Primary mass spectrometry fragmentation pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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